Cas no 1221722-09-3 (2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid)

2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid structure
1221722-09-3 structure
Product Name:2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid
CAS No:1221722-09-3
MF:C15H11F3O2
MW:280.241854906082
CID:2621645
PubChem ID:53227627
Update Time:2025-04-21

2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-3-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • AKOS014880671
    • 2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid, 95%
    • 1221722-09-3
    • KEMKCGIGKRACQU-UHFFFAOYSA-N
    • 2-Methyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID10691160
    • 2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • A1-82956
    • SCHEMBL2745460
    • MFCD18321779
    • 2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid
    • Inchi: 1S/C15H11F3O2/c1-9-12(3-2-4-13(9)14(19)20)10-5-7-11(8-6-10)15(16,17)18/h2-8H,1H3,(H,19,20)
    • InChI Key: KEMKCGIGKRACQU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

  • Exact Mass: 280.07111408Da
  • Monoisotopic Mass: 280.07111408Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.